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Abstract
Tetramethylguanidinium azide (TMGA) has emerged as a significant reagent in organic

synthesis, valued for its properties as a stable, soluble, and effective source of the azide anion.

This technical guide provides a comprehensive overview of its discovery, historical context,

synthesis, and known physical and chemical properties. Detailed experimental protocols,

quantitative data, and workflow visualizations are presented to serve as a practical resource for

laboratory professionals. While TMGA is widely used as a synthetic tool, a notable gap exists in

the public domain regarding its energetic properties.

Discovery and Historical Context
Tetramethylguanidinium azide was first reported in 1966 by A. J. Papa in the Journal of

Organic Chemistry.[1] The initial synthesis was part of a broader study on the azidolysis of 2-

chlorotetramethylguanidine and the synthetic utility of guanidinium azides. The primary

motivation for its development was to provide a convenient and stable alternative to hydrazoic

acid, which is notoriously explosive and hazardous to handle.

TMGA quickly found its place in the synthetic chemist's toolkit as a versatile azidating agent. Its

high solubility in a range of organic solvents and its nature as a salt of a strong organic base
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(tetramethylguanidine) and a strong nucleophile (azide) made it particularly effective for

nucleophilic substitution reactions. A significant application is in carbohydrate chemistry for the

stereoselective synthesis of glycosyl azides, which are important intermediates in the formation

of N-glycans. It has also been successfully employed in the synthesis of a wide variety of

organic azides, including alkyl, alkenyl, propargyl, acyl, and sulfonyl azides, as well as in the

ring-opening of epoxides.

Physicochemical Properties
Tetramethylguanidinium azide is a colorless, hygroscopic solid.[1] It is highly soluble in water

and common organic solvents such as chloroform, dichloromethane, acetonitrile, nitromethane,

dimethylformamide (DMF), and acetone. It is, however, insoluble in diethyl ether and

tetrahydrofuran (THF).[1]

Table 1: Physical and Chemical Properties of Tetramethylguanidinium Azide

Property Value Reference

Molecular Formula C₅H₁₄N₆ [2][3]

Molecular Weight 158.21 g/mol [2]

Appearance Colorless, hygroscopic solid [1]

Solubility

Soluble in water, chloroform,

dichloromethane, acetonitrile,

nitromethane, DMF, acetone.

Insoluble in diethyl ether, THF.

[1]

Experimental Protocols
Synthesis of Tetramethylguanidinium Azide
The standard and original procedure for the preparation of TMGA involves the reaction of

hydrazoic acid with tetramethylguanidine.[1]

Experimental Workflow: Synthesis of Tetramethylguanidinium Azide
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Caption: Workflow for the synthesis of Tetramethylguanidinium Azide.
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Detailed Procedure:

Preparation of Hydrazoic Acid Solution: A solution of hydrazoic acid in diethyl ether is

carefully prepared. Caution: Hydrazoic acid is highly toxic and explosive. This step should be

performed in a well-ventilated fume hood with appropriate safety precautions.

Reaction: To a stirred solution of tetramethylguanidine in diethyl ether, the ethereal solution

of hydrazoic acid is added dropwise. The reaction is typically carried out at room

temperature.

Isolation: Tetramethylguanidinium azide precipitates out of the ethereal solution as a white

solid. The precipitate is collected by filtration, washed with cold diethyl ether to remove any

unreacted starting materials, and dried under vacuum to yield the final product.

Spectroscopic and Thermal Properties
While the use of tetramethylguanidinium azide is well-documented, specific quantitative data

regarding its spectroscopic and thermal properties are not readily available in the public

domain.

Table 2: Spectroscopic and Thermal Data of Tetramethylguanidinium Azide

Analysis Data Reference

Infrared (IR) Spectroscopy

Characteristic azide

asymmetric stretch expected

around 2100-2250 cm⁻¹.

General azide literature[4]

¹H NMR Spectroscopy
Data not available in searched

literature.

¹³C NMR Spectroscopy
Data not available in searched

literature.

Differential Scanning

Calorimetry (DSC)

Data not available in searched

literature.

Thermogravimetric Analysis

(TGA)

Data not available in searched

literature.
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Energetic Properties
A significant gap in the publicly available literature exists concerning the energetic properties of

tetramethylguanidinium azide. While many organic azides are known to be energetic

materials, there is no specific data on the heat of formation, impact sensitivity, or friction

sensitivity of TMGA. This lack of data is a critical consideration for its large-scale synthesis and

handling, and further research in this area is warranted.

Table 3: Energetic Properties of Tetramethylguanidinium Azide

Property Value Reference

Heat of Formation (ΔHf°)
Data not available in searched

literature.

Impact Sensitivity
Data not available in searched

literature.

Friction Sensitivity
Data not available in searched

literature.

Applications in Synthesis
The primary utility of tetramethylguanidinium azide lies in its role as a potent and convenient

source of the azide nucleophile.

Logical Relationship: Application of TMGA in Nucleophilic Substitution
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Caption: General scheme for nucleophilic substitution using TMGA.

Safety Considerations
Tetramethylguanidinium azide is a stable compound under normal laboratory conditions.[1]

It is crucial to avoid the use of halogenated solvents (e.g., dichloromethane, chloroform) in

reactions involving TMGA, as this can lead to the formation of explosive diazidomethane.[1]

As with all azides, there is a potential risk of explosion, especially when heated or in the

presence of heavy metals. Standard safety precautions for handling azides should be strictly

followed.

The starting material, hydrazoic acid, is highly toxic and explosive and must be handled with

extreme care.

Conclusion
Tetramethylguanidinium azide, since its discovery in 1966, has proven to be a valuable

reagent in organic synthesis, offering a safer and more convenient alternative to hydrazoic acid

for the introduction of the azide functionality. Its utility in the synthesis of complex molecules,

particularly in carbohydrate chemistry, is well-established. However, this in-depth guide

highlights a significant lack of publicly available quantitative data on its spectroscopic, thermal,
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and, most critically, energetic properties. Further characterization of these properties is

essential for a complete understanding of this important compound and to ensure its safe

handling and application in both academic and industrial research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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